2,2,2-trifluoro-1-{1-[3-(trifluoromethyl)benzyl]-1H-pyrrolo[2,3-b]pyridin-3-yl}-1-ethanone

• IUPAC Name: 2,2,2-trifluoro-1-[1-[[3-(trifluoromethyl)phenyl]methyl]pyrrolo[2,3-b]pyridin-3-yl]ethanone
• InChI: InChI=1S/C17H10F6N2O/c18-16(19,20)11-4-1-3-10(7-11)8-25-9-13(14(26)17(21,22)23)12-5-2-6-24-15(12)25/h1-7,9H,8H2
• InChI Key: RQFLRPGSBYJVAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)CN2C=C(C3=C2N=CC=C3)C(=O)C(F)(F)F
• Molecular Formula: C17H10F6N2O
• DSSTOX Substance ID: DTXSID401117193
• Molecular Weight: 372.26 g/mol
• CAS RN: 860785-60-0

Description

This compound is a complex organic molecule that contains a pyrrolo[2,3-b]pyridine group, which is a bicyclic structure consisting of a pyrrole ring fused with a pyridine ring. It also contains a trifluoromethyl group (-CF3), which is a common motif in pharmaceuticals and agrochemicals due to its ability to modulate the physical, chemical, and biological properties of molecules.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the pyrrolo[2,3-b]pyridine core, followed by the introduction of the benzyl and trifluoromethyl groups. Without specific literature or patents, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the fused ring system of the pyrrolo[2,3-b]pyridine group, along with the attached benzyl and trifluoromethyl groups. The presence of nitrogen in the ring system, along with the electronegative fluorine atoms in the trifluoromethyl groups, would likely result in a highly polar molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the pyrrolo[2,3-b]pyridine group and the trifluoromethyl group. The nitrogen in the ring system could potentially act as a nucleophile, while the trifluoromethyl group could modulate the compound’s reactivity and stability.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the trifluoromethyl group could increase the compound’s lipophilicity, which could influence its solubility and permeability.

Scientific Research Applications

Synthesis Techniques and Chemical Reactions

• Research has developed methodologies for synthesizing compounds containing trifluoromethyl groups, highlighting procedures for creating phosphorus compounds through condensation reactions. These compounds have shown potential in further chemical transformations, demonstrating the versatility of trifluoromethylated compounds in synthetic chemistry (Kalantari et al., 2006).
• Studies have also explored the synthesis of alkyl 4-amino-5-(trifluoromethyl)-1H-pyrrole-2-carboxylates using an azirine strategy, indicating the compound's role in generating aminopyrroles, which are of interest for their potential applications in material science and medicinal chemistry (Khlebnikov et al., 2018).

Structural and Physical Properties

• The study of the crystal structure of related molecules has contributed to understanding the spatial arrangement and potential reactivity of trifluoromethylated compounds. For example, the analysis of a molecule with a similar structural motif revealed insights into hydrogen bonding patterns and molecular geometry, which could inform the design of new compounds with desired physical and chemical properties (Thiruvalluvar et al., 2007).

Applications in Material Science and Organic Chemistry

• Research has delved into creating trifluoromethylated naphthalenes and their derivatives, exploring their potential uses in organic synthesis and material science. These studies highlight the compound's role in developing novel organic materials with unique properties, such as enhanced stability and reactivity, which are crucial for various industrial and research applications (Mellor et al., 2000).

Environmentally Benign Synthesis

• Efforts to synthesize new trifluoromethyl-substituted compounds using environmentally friendly methods have been reported. These methods emphasize the importance of green chemistry principles in the development of chemical processes that are not only efficient but also reduce the environmental impact of chemical manufacturing (Bonacorso et al., 2016).

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

The potential applications of this compound would depend on its biological activity. If it shows promising activity in initial tests, it could be further optimized and studied in the context of drug discovery.